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Compound of Interest

Compound Name: 2-(Benzylimino)aceticacid

Cat. No.: B15249125

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-(Benzylimino)acetic acid (CAS 17136-36-6). The following
procedures are designed for researchers, scientists, and professionals in drug development to
ensure safe laboratory operations.

Hazard Assessment and Personal Protective Equipment
(PPE)

While some safety data sheets (SDS) for 2-(Benzylimino)acetic acid indicate that it is not
classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard,
it is crucial to adhere to standard laboratory safety practices.[1] The GHS classification for this
compound has shown some inconsistencies across different suppliers; therefore, treating it with
a degree of caution is recommended.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations Rationale
Chemical safety goggles or Protects eyes from potential
Eye Protection glasses. A face shield may be splashes or contact with the
required for splash hazards. solid material.
Chemically resistant gloves Prevents direct skin contact

Hand Protection o )
(e.g., nitrile, neoprene). with the substance.

) ] Laboratory coat. Long-sleeved  Minimizes the risk of skin
Skin and Body Protection o
clothing is recommended. exposure.

Generally not required under

normal use conditions with

adequate ventilation. If dust Ensures respiratory safety in
Respiratory Protection formation is significant, a case of aerosolization or dust
NIOSH/MSHA-approved generation.

respirator with a particle filter

may be used.[1]

Operational and Handling Protocols

Proper handling and storage are critical to maintaining a safe laboratory environment. Always
work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form to avoid dust formation.

Step-by-Step Handling Procedure:

Preparation: Ensure the work area is clean and uncluttered. Confirm that an eyewash station
and safety shower are readily accessible.

o Personal Protective Equipment: Don the recommended PPE as detailed in the table above
before handling the chemical.

e Weighing and Transfer: Handle the solid material carefully to minimize dust generation. Use
appropriate tools for transfer (e.g., spatula).

e Solution Preparation: When dissolving, add the solid to the solvent slowly. If using water, be
aware that solubility may require sonication.
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» Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all
equipment and the work area to prevent cross-contamination.

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Keep in a dark place, under an inert atmosphere, at room temperature.

Disposal Plan

Dispose of 2-(Benzylimino)acetic acid and any contaminated materials in accordance with
local, state, and federal regulations.

Waste Disposal Procedure:

o Waste Collection: Collect waste material in a clearly labeled, sealed container. Do not mix
with incompatible waste streams.

e Surplus and Non-recyclable Solutions: Offer surplus and non-recyclable solutions to a
licensed disposal company.

o Contaminated Packaging: Dispose of contaminated packaging as unused product, following
the same waste disposal protocols.

o Empty Containers: Thoroughly rinse empty containers. The first rinse should be collected
and disposed of as hazardous waste.[2] After rinsing, the container can be disposed of
according to institutional guidelines.

Spill Management

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
Spill Cleanup Protocol:
o Evacuate: Evacuate unnecessary personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated.
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o Containment: For a solid spill, sweep up the material and place it into a suitable container for
disposal. Avoid generating dust.[1] For a liquid spill, absorb it with an inert material (e.qg.,
sand, vermiculite) and place it in a sealed container for disposal.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

o Personal Protective Equipment: Wear the appropriate PPE, including respiratory protection if
necessary, during the entire cleanup process.

Quantitative Data Summary

There is limited specific quantitative toxicity data available for 2-(Benzylimino)acetic acid. The
following table is based on general information for related acetic acid compounds and should
be used as a precautionary reference.

Parameter Value Species Reference
Melting Point 210°C /410 °F Not Applicable [1]
Molecular Weight 165.19 g/mol Not Applicable [3]

Experimental Workflow and Safety Logic

The following diagrams illustrate the procedural flow for safely handling 2-(Benzylimino)acetic
acid.
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Caption: Workflow for Handling 2-(Benzylimino)acetic acid.
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Caption: Spill Response Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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